2-({4-[(cyclopropylcarbonyl)amino]benzoyl}amino)benzoic acid

• IUPAC Name: 2-[[4-(cyclopropanecarbonylamino)benzoyl]amino]benzoic acid
• InChI: InChI=1S/C18H16N2O4/c21-16(11-5-6-11)19-13-9-7-12(8-10-13)17(22)20-15-4-2-1-3-14(15)18(23)24/h1-4,7-11H,5-6H2,(H,19,21)(H,20,22)(H,23,24)
• InChI Key: MXGGDUCBANKPNZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=CC=C(C=C2)C(=O)NC3=CC=CC=C3C(=O)O
• Molecular Formula: C18H16N2O4
• Molecular Weight: 324.3 g/mol

Description

2-({4-[(cyclopropylcarbonyl)amino]benzoyl}amino)benzoic acid, also known as CCABA, is a compound that has been widely studied for its potential applications in various fields of science. This compound has been found to have a range of biochemical and physiological effects, making it a promising candidate for further research and development.

Scientific Research Applications

2-({4-[(cyclopropylcarbonyl)amino]benzoyl}amino)benzoic acid has been studied extensively for its potential applications in various fields of science, including medicinal chemistry, biochemistry, and pharmacology. It has been found to have antibacterial, antifungal, and antiviral properties, making it a promising candidate for the development of new drugs to combat infectious diseases.

Mechanism of Action

The mechanism of action of 2-({4-[(cyclopropylcarbonyl)amino]benzoyl}amino)benzoic acid is not fully understood, but it is believed to work by inhibiting the activity of enzymes involved in the synthesis of nucleic acids, which are essential for the growth and replication of microorganisms.
Biochemical and Physiological Effects:
2-({4-[(cyclopropylcarbonyl)amino]benzoyl}amino)benzoic acid has been found to have a range of biochemical and physiological effects, including the inhibition of bacterial and fungal growth, the inhibition of viral replication, and the modulation of immune system function. It has also been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases and pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-({4-[(cyclopropylcarbonyl)amino]benzoyl}amino)benzoic acid is its broad-spectrum antimicrobial activity, which makes it a promising candidate for the development of new antibiotics. However, its low solubility and poor bioavailability can limit its effectiveness in vivo. Additionally, its potential toxicity and side effects must be carefully studied before it can be used in clinical trials.

Future Directions

There are several future directions for research on 2-({4-[(cyclopropylcarbonyl)amino]benzoyl}amino)benzoic acid, including:
1. Developing new methods for synthesizing 2-({4-[(cyclopropylcarbonyl)amino]benzoyl}amino)benzoic acid with improved solubility and bioavailability.
2. Investigating the potential use of 2-({4-[(cyclopropylcarbonyl)amino]benzoyl}amino)benzoic acid as a treatment for inflammatory diseases and pain.
3. Studying the potential use of 2-({4-[(cyclopropylcarbonyl)amino]benzoyl}amino)benzoic acid in combination with other drugs to enhance its effectiveness.
4. Investigating the potential use of 2-({4-[(cyclopropylcarbonyl)amino]benzoyl}amino)benzoic acid as a treatment for viral infections, including COVID-19.
5. Studying the potential use of 2-({4-[(cyclopropylcarbonyl)amino]benzoyl}amino)benzoic acid in agriculture as a natural pesticide.
Conclusion:
In conclusion, 2-({4-[(cyclopropylcarbonyl)amino]benzoyl}amino)benzoic acid is a promising compound that has been extensively studied for its potential applications in various fields of science. Its broad-spectrum antimicrobial activity, anti-inflammatory and analgesic properties, and potential use in the treatment of viral infections make it a promising candidate for further research and development. However, its low solubility and poor bioavailability, as well as its potential toxicity and side effects, must be carefully studied before it can be used in clinical trials.

Synthesis Methods

2-({4-[(cyclopropylcarbonyl)amino]benzoyl}amino)benzoic acid can be synthesized using a variety of methods, but the most commonly used method involves the reaction of 4-aminobenzoic acid with cyclopropylcarbonyl chloride, followed by the reaction of the resulting compound with 4-aminobenzoyl chloride. The final product is obtained through purification and isolation techniques.